Cas no 1805463-73-3 (3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805463-73-3
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4895732
• Update Time: 2025-11-01

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F5INO2/c9-6(10)4-3(7(16)17)2(14)1-15-5(4)8(11,12)13/h1,6H,(H,16,17)
• InChI Key： GIJYASYLXHVFLE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid

Research Brief on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1805463-73-3)

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1805463-73-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutics for diseases such as cancer, infectious diseases, and metabolic disorders.

The synthesis of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid involves multi-step organic transformations, including halogenation and fluorination reactions, to achieve the desired functionalization. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further pharmacological evaluations. Its structural features, such as the electron-withdrawing effects of the fluorine atoms, enhance its binding affinity to biological targets, thereby increasing its potential as a lead compound in medicinal chemistry.

Recent studies have focused on the mechanistic insights into the biological activity of this compound. For instance, it has been investigated as a potent inhibitor of specific kinases involved in cancer cell proliferation. In vitro assays have demonstrated its ability to disrupt signaling pathways critical for tumor growth, with promising selectivity profiles. Additionally, its iodine moiety provides a handle for further derivatization, enabling the development of radiolabeled analogs for imaging applications in oncology.

Beyond oncology, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid has shown potential in antimicrobial research. Its fluorinated pyridine core interacts with bacterial enzymes, leading to the inhibition of essential metabolic processes. This has spurred interest in its use as a scaffold for designing new antibiotics, particularly against drug-resistant strains. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions underlying its efficacy, guiding the design of next-generation derivatives.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylic acid represents a promising candidate in the realm of drug discovery, with applications spanning multiple therapeutic areas. Ongoing research aims to refine its pharmacological properties, optimize its synthetic accessibility, and explore its potential in clinical settings. As the understanding of its mechanisms deepens, this compound is poised to contribute significantly to the development of innovative therapies.